Cas no 1142199-28-7 ((4e)-3-(chloromethyl)-4-(4-isopropylbenzylidene)-isoxazol-5(4h)-one)

• Product Name: (4e)-3-(chloromethyl)-4-(4-isopropylbenzylidene)-isoxazol-5(4h)-one
• CAS No: 1142199-28-7
• MF: C₁₄H₁₄ClNO₂
• MW: 263.719462871552
• CID: 1202310
• PubChem ID: 25220207
• Update Time: 2025-05-19

(4e)-3-(chloromethyl)-4-(4-isopropylbenzylidene)-isoxazol-5(4h)-one Chemical and Physical Properties

Names and Identifiers

• (4e)-3-(chloromethyl)-4-(4-isopropylbenzylidene)-isoxazol-5(4h)-one
• AKOS005171855
• (4E)-3-(chloromethyl)-4-[(4-propan-2-ylphenyl)methylidene]-1,2-oxazol-5-one
• 1142199-28-7
• 3-(Chloromethyl)-4-(4-isopropylbenzylidene)isoxazol-5(4H)-one
• STK505207
• (4E)-3-(chloromethyl)-4-[4-(propan-2-yl)benzylidene]-1,2-oxazol-5(4H)-one

• MDL： MFCD12027799
• Inchi： 1S/C14H14ClNO2/c1-9(2)11-5-3-10(4-6-11)7-12-13(8-15)16-18-14(12)17/h3-7,9H,8H2,1-2H3/b12-7+
• InChI Key： ZSPRQLGHBLEWMC-KPKJPENVSA-N
• SMILES： ClCC1/C(/C(=O)ON=1)=C\C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 263.0713064g/mol
• Monoisotopic Mass: 263.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on (4e)-3-(chloromethyl)-4-(4-isopropylbenzylidene)-isoxazol-5(4h)-one

Introduction to (4e)-3-(chloromethyl)-4-(4-isopropylbenzylidene)-isoxazol-5(4h)-one (CAS No. 1142199-28-7)

Compound with the chemical name (4e)-3-(chloromethyl)-4-(4-isopropylbenzylidene)-isoxazol-5(4h)-one (CAS No. 1142199-28-7) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The unique combination of functional groups within its framework, including a chloromethyl moiety and an isopropylbenzylidene substituent, positions it as a versatile intermediate for further chemical modifications and biological evaluations.

The structural motif of this compound, specifically the isoxazol-5(4h)-one core, is well-documented for its role in various pharmacological activities. Isoxazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antitumor properties. The presence of a chloromethyl group enhances the reactivity of the molecule, making it an attractive candidate for further derivatization and functionalization. This reactivity is particularly useful in medicinal chemistry where selective modifications can lead to the identification of new drug candidates with improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer and neurodegenerative disorders. The compound (CAS No. 1142199-28-7) has been explored in several preclinical studies for its potential to interact with key enzymes and receptors involved in these pathologies. For instance, studies have indicated that derivatives of isoxazole compounds can inhibit the activity of enzymes such as kinases, which are often overexpressed in cancer cells.

The incorporation of a 4-isopropylbenzylidene group into the molecular structure not only contributes to the compound's complexity but also enhances its binding affinity to biological targets. This substituent is known to improve solubility and metabolic stability, which are critical factors for drug development. Furthermore, the electronic properties of the aromatic ring system can be fine-tuned by substituents like isopropyl groups, leading to optimized interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The flexibility provided by the isoxazole ring allows for diverse chemical modifications, enabling researchers to tailor the molecule's properties to specific therapeutic needs. For example, appending additional functional groups can alter the compound's solubility, bioavailability, and target specificity. This adaptability makes (CAS No. 1142199-28-7) a valuable tool in the chemist's arsenal for designing novel therapeutics.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise required in modern pharmaceutical chemistry. Key steps include condensation reactions to form the isoxazole ring and subsequent functionalization with chloromethyl and 4-isopropylbenzylidene groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

Evaluation of this compound's biological activity has revealed promising results in several in vitro assays. Notably, it has demonstrated inhibitory effects on enzymes that play a role in cancer progression, such as cyclin-dependent kinases (CDKs). Additionally, preliminary studies suggest that it may exhibit anti-inflammatory properties by modulating cytokine production pathways. These findings underscore its potential as a lead compound for further development.

The pharmacokinetic profile of (CAS No. 1142199-28-7) is another area of interest. Studies have shown that it exhibits reasonable oral bioavailability and metabolic stability in preclinical models. These characteristics are essential for a drug candidate to progress into clinical trials. Furthermore, its chemical structure suggests that it may be amenable to formulation into various delivery systems, including oral tablets and injectable solutions.

In conclusion, (CAS No. 1142199-28-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its observed biological activities, make it an attractive molecule for developing new therapeutic agents. As research continues to uncover more about its potential applications, this compound is poised to play a significant role in advancing treatments for various diseases.